Cas no 38533-30-1 (Cyanidin 3-Rhamnoside)

Cyanidin 3-Rhamnoside structure
Cyanidin 3-Rhamnoside structure
Product Name:Cyanidin 3-Rhamnoside
CAS No:38533-30-1
MF:C21H21ClO10
MW:468.838446378708
CID:923627
PubChem ID:72812405
Update Time:2025-04-19

Cyanidin 3-Rhamnoside Chemical and Physical Properties

Names and Identifiers

    • cyanidin-3-o-rhamnoside chloride
    • Cyanidin 3-Rhamnoside
    • 3',4',5,7-Tetrahydroxy-3-(rhamnosyloxy)flavylium chloride
    • CHEBI:176110
    • 2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-methyloxane-3,4,5-triol
    • Cyanidin 3-alpha-L-rhamnoside
    • Cyanidin 3-O-rhamnoside
    • Cyanidin 3-O-alpha-L-rhamnoside
    • 38533-30-1
    • AKOS030524316
    • (2S,3R,4R,5R,6S)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-methyloxane-3,4,5-triol;chloride
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}-1-chromen-1-ylium chloride
    • 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)chromenylium chloride
    • Inchi: 1S/C21H20O10.ClH/c1-8-17(26)18(27)19(28)21(29-8)31-16-7-11-13(24)5-10(22)6-15(11)30-20(16)9-2-3-12(23)14(25)4-9;/h2-8,17-19,21,26-28H,1H3,(H3-,22,23,24,25);1H/t8-,17-,18+,19+,21-;/m0./s1
    • InChI Key: YZZWDYRLDSHCLB-BMFPEYJSSA-N
    • SMILES: [Cl-].O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=CC(=C(C=1)O)O)O)O

Computed Properties

  • Exact Mass: 433.11347186g/mol
  • Monoisotopic Mass: 433.11347186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.388
  • Topological Polar Surface Area: 161Ų

Cyanidin 3-Rhamnoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$207.00 2023-05-18
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